Cas no 381706-35-0 (1-benzyl-4-(5-nitropyridin-2-yl)piperazine)

1-Benzyl-4-(5-nitropyridin-2-yl)piperazine is a heterocyclic compound featuring a benzyl-substituted piperazine core linked to a 5-nitropyridinyl moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. The nitropyridine group enhances reactivity, making it suitable for further functionalization, while the benzylpiperazine scaffold contributes to binding affinity in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel compounds with potential pharmacological activity. The compound is typically utilized in academic and industrial settings for drug discovery, particularly in targeting neurological and receptor-based pathways. Proper handling and storage are recommended due to its reactive nitro group.

1-benzyl-4-(5-nitropyridin-2-yl)piperazine structure

381706-35-0 structure

Product Name:1-benzyl-4-(5-nitropyridin-2-yl)piperazine

CAS No:381706-35-0

MF:

MW:

CID:4650312

Update Time:2025-10-23

1-benzyl-4-(5-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-4-(5-nitropyridin-2-yl)piperazine

1-benzyl-4-(5-nitropyridin-2-yl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00912806-1g	1-Benzyl-4-(5-nitropyridin-2-yl)piperazine	381706-35-0	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	9G-336S-1MG	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	1mg	£37.00	2023-09-09
Key Organics Ltd	9G-336S-5MG	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	5mg	£46.00	2023-09-09
Key Organics Ltd	9G-336S-10MG	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	10mg	£63.00	2023-09-09
Key Organics Ltd	9G-336S-0.5G	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	0.5g	£385.00	2023-09-09
Key Organics Ltd	9G-336S-1G	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	1g	£770.00	2023-09-09
Key Organics Ltd	9G-336S-5G	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	5g	£3080.00	2023-09-09
Key Organics Ltd	9G-336S-10G	1-benzyl-4-(5-nitro-2-pyridinyl)piperazine	381706-35-0	>90%	10g	£5775.00	2023-09-09
A2B Chem LLC	AI85068-1mg	1-benzyl-4-(5-nitropyridin-2-yl)piperazine	381706-35-0	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI85068-5mg	1-benzyl-4-(5-nitropyridin-2-yl)piperazine	381706-35-0	>90%	5mg	$214.00	2024-04-20

1-benzyl-4-(5-nitropyridin-2-yl)piperazine Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

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Additional information on 1-benzyl-4-(5-nitropyridin-2-yl)piperazine

Comprehensive Overview of 1-Benzyl-4-(5-Nitropyridin-2-yl)Piperazine (CAS No. 381706-35-0)

1-Benzyl-4-(5-nitropyridin-2-yl)piperazine (CAS No. 381706-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both a benzyl group and a 5-nitropyridine moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitropyridine-based compounds has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in how 1-benzyl-4-(5-nitropyridin-2-yl)piperazine can be leveraged to develop novel therapeutics targeting neurological disorders, given its potential interaction with neurotransmitter receptors. This aligns with the growing public interest in mental health treatments and neuropharmacology, topics frequently searched in academic and medical communities.

The synthesis of CAS No. 381706-35-0 involves multi-step organic reactions, often starting from commercially available piperazine and 2-chloro-5-nitropyridine. Its purity and stability are critical for downstream applications, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. These methods are frequently discussed in online forums and research papers, reflecting their importance in modern chemical workflows.

From an industrial perspective, 1-benzyl-4-(5-nitropyridin-2-yl)piperazine is valued for its role in producing high-performance materials and bioactive molecules. Its nitropyridine component is particularly noteworthy, as nitropyridines are often explored for their photophysical properties and electron-withdrawing effects. These characteristics are relevant to emerging fields like organic electronics and sustainable chemistry, which are hot topics in both scientific literature and public discourse.

Safety and handling of CAS No. 381706-35-0 are also frequently queried in search engines. While the compound is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. This emphasis on safety resonates with the broader trend of responsible research and green chemistry, which prioritize minimizing environmental and health risks.

In summary, 1-benzyl-4-(5-nitropyridin-2-yl)piperazine (CAS No. 381706-35-0) is a compound of significant scientific and industrial interest. Its applications span from pharmaceutical development to advanced material design, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in cutting-edge chemical and biomedical advancements.